Cas no 876617-31-1 ((3S)-3-(fluoromethyl)pyrrolidine)

• Product Name: (3S)-3-(fluoromethyl)pyrrolidine
• CAS No: 876617-31-1
• MF: C₅H₁₀FN
• MW: 103.14
• CID: 5113185
• Update Time: 2026-03-03

(3S)-3-(fluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-3-(fluoromethyl)pyrrolidine
• (3S)-3-(fluoromethyl)pyrrolidine

• Inchi： 1S/C5H10FN/c6-3-5-1-2-7-4-5/h5,7H,1-4H2/t5-/m1/s1
• InChI Key： AEHIVNSTDRLJBL-RXMQYKEDSA-N
• SMILES： N1CC[C@H](CF)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3S)-3-(fluoromethyl)pyrrolidine

Introduction to (3S)-3-(fluoromethyl)pyrrolidine (CAS No. 876617-31-1)

(3S)-3-(fluoromethyl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 876617-31-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral pyrrolidine derivative has garnered considerable attention due to its versatile applications in drug development and molecular design. The presence of a fluoromethyl group and a well-defined stereocenter at the 3-position makes it a valuable building block for creating complex pharmacophores.

The compound's structure, featuring a five-membered heterocyclic ring with an amine substituent and a fluoromethyl group, positions it as a key intermediate in the synthesis of various bioactive molecules. The stereochemical purity of (3S)-3-(fluoromethyl)pyrrolidine is particularly crucial, as it influences the biological activity and pharmacokinetic properties of the final drug candidates.

In recent years, there has been a growing interest in fluorinated compounds due to their unique metabolic stability and enhanced binding affinity to biological targets. The incorporation of a fluoromethyl group into pyrrolidine derivatives has been explored extensively, leading to the development of novel therapeutic agents with improved efficacy and reduced side effects. For instance, studies have demonstrated that fluoromethyl-substituted pyrrolidines exhibit promising activity against various diseases, including cancer and infectious disorders.

One of the most compelling aspects of (3S)-3-(fluoromethyl)pyrrolidine is its role in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological processes, and their inhibition is often a key strategy in drug design. The pyrrolidine scaffold is known to be a privileged structure in protease inhibition, and the introduction of a stereodefined fluoromethyl group enhances its binding interactions with target proteases. Recent research has highlighted the use of this compound in developing potent inhibitors of viral proteases, which are essential for antiviral therapy.

The stereochemistry of (3S)-3-(fluoromethyl)pyrrolidine is another area of intense investigation. Chiral centers are crucial for determining the enantioselective properties of drugs, and the 3S configuration has been shown to confer optimal biological activity in several cases. Advanced synthetic methodologies have been employed to achieve high enantiomeric purity, including asymmetric hydrogenation and chiral auxiliary-assisted strategies. These techniques have enabled the efficient production of enantiomerically pure (3S)-3-(fluoromethyl)pyrrolidine, which is essential for preclinical and clinical studies.

The compound's potential extends beyond protease inhibition. It has been utilized as a precursor in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The fluoromethyl group enhances lipophilicity and metabolic stability, making it an attractive moiety for kinase drug design. Several recent publications have described novel kinase inhibitors derived from fluoromethyl-substituted pyrrolidines, demonstrating their therapeutic promise.

The development of efficient synthetic routes for (3S)-3-(fluoromethyl)pyrrolidine has also been a focus of research. Multi-step syntheses involving cross-coupling reactions, such as Suzuki-Miyaura coupling, have been optimized to provide scalable access to this compound. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its production. These efforts align with global trends toward environmentally conscious pharmaceutical manufacturing.

In conclusion, (3S)-3-(fluoromethyl)pyrrolidine (CAS No. 876617-31-1) is a versatile and highly functionalized compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of a stereodefined center and a fluoromethyl group, make it an invaluable intermediate for drug discovery. Ongoing research continues to uncover new synthetic strategies and applications for this compound, reinforcing its importance in modern medicinal chemistry.